Cas no 877810-34-9 (8-(4-methoxyphenyl)-1,6,7-trimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-(4-methoxyphenyl)-1,6,7-trimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 877810-34-9
• MF: C₂₀H₂₃N₅O₃
• MW: 381.428323984146
• CID: 6336258
• PubChem ID: 16614346
• Update Time: 2025-07-16

8-(4-methoxyphenyl)-1,6,7-trimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-(4-methoxyphenyl)-1,6,7-trimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• SR-01000021838
• VU0491343-1
• SR-01000021838-1
• 8-(4-methoxyphenyl)-1,6,7-trimethyl-3-propyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
• Z237491982
• AKOS001367110
• F2542-1101
• 877810-34-9
• 6-(4-methoxyphenyl)-4,7,8-trimethyl-2-propylpurino[7,8-a]imidazole-1,3-dione

• Inchi： 1S/C20H23N5O3/c1-6-11-23-18(26)16-17(22(4)20(23)27)21-19-24(12(2)13(3)25(16)19)14-7-9-15(28-5)10-8-14/h7-10H,6,11H2,1-5H3
• InChI Key： JQKDKIQYVGHOEA-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C3N(C4C=CC(=CC=4)OC)C(C)=C(C)N23)N(C)C(N1CCC)=O

Computed Properties

• Exact Mass: 381.18008961g/mol
• Monoisotopic Mass: 381.18008961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 72.1Ų

Additional information on 8-(4-methoxyphenyl)-1,6,7-trimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Research Briefing on 8-(4-methoxyphenyl)-1,6,7-trimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione (CAS: 877810-34-9)

In recent years, the compound 8-(4-methoxyphenyl)-1,6,7-trimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione (CAS: 877810-34-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic purine derivative has shown promising potential in various therapeutic applications, particularly in the modulation of adenosine receptors and related signaling pathways. The unique structural features of this compound, including the 4-methoxyphenyl and imidazopurine moieties, contribute to its distinct pharmacological profile.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of 877810-34-9. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its high affinity for adenosine A2A receptors, with a Ki value in the nanomolar range. The compound exhibited selective antagonism, making it a potential candidate for the treatment of neurodegenerative disorders such as Parkinson's disease. Additionally, its ability to cross the blood-brain barrier was confirmed through in vivo pharmacokinetic studies in rodent models.

Another significant advancement was reported in a 2024 Nature Communications paper, which explored the compound's anti-inflammatory properties. Researchers found that 877810-34-9 effectively inhibited the production of pro-inflammatory cytokines in macrophage cells through modulation of the NF-κB pathway. This suggests potential applications in chronic inflammatory conditions, including rheumatoid arthritis and inflammatory bowel disease. The study also highlighted the compound's favorable safety profile in acute toxicity tests.

From a chemical synthesis perspective, recent improvements in the production of 8-(4-methoxyphenyl)-1,6,7-trimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione have been achieved. A 2023 Organic Process Research & Development publication described a novel catalytic system that increased yield by 35% while reducing hazardous byproducts. This advancement addresses previous challenges in large-scale production and could facilitate future clinical development.

Current research directions include structure-activity relationship (SAR) studies to optimize the compound's pharmacological properties. Several analogs have been synthesized with modifications to the propyl and methoxyphenyl groups, showing varied receptor binding affinities. These efforts aim to develop more selective and potent derivatives for specific therapeutic indications while minimizing off-target effects.

In conclusion, 8-(4-methoxyphenyl)-1,6,7-trimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione represents a promising scaffold in medicinal chemistry with multiple potential therapeutic applications. Ongoing research continues to uncover its molecular mechanisms and explore its clinical potential, positioning it as an important compound in the development of novel treatments for neurological and inflammatory disorders.